Cas no 1029104-45-7 (3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1029104-45-7
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD05170119
• CID: 1133888
• PubChem ID: 2771807
• Update Time: 2025-10-24

3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-naphthalen-1-yl-1h-pyrazole-5-carboxylic Acid
• 5-Naphth-1-yl-1H-pyrazole-3-carboxylic acid
• F1967-0146
• 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid
• AC1MCKIH
• CTK7J0816
• MolPort-007-981-684
• 3-naphthylpyrazole-5-carboxylic acid
• BBL007230
• SBB080969
• STL141065
• 5-Naphthalen-1-yl-1H-pyrazole-3-carboxylic acid
• 3-(1-Naphthyl)-1{H}-pyrazole-5-carboxylic acid
• 5-(naphthalen-1-yl)-1H-pyrazole-3-carboxylic acid
• BS-9832
• AKOS005254253
• 5-Naphthalen-1-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 3-(1-naphthyl)-1H-pyrazole-5-carboxylic acid
• 1029104-45-7
• DTXSID70378102
• AKOS000275867
• EN300-236314
• MFCD05170119
• DB-058883

• MDL： MFCD05170119
• Inchi： 1S/C14H10N2O2/c17-14(18)13-8-12(15-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H,15,16)(H,17,18)
• InChI Key： SVTCQQLUAZIZIW-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2=CC=CC3C=CC=CC2=3)=NN1)=O

Computed Properties

• Exact Mass: 238.074228g/mol
• Monoisotopic Mass: 238.074228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.24g/mol
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid

Professional Introduction to 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1029104-45-7)

3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1029104-45-7, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The integration of a naphthalene moiety with a pyrazole core creates a versatile scaffold that exhibits promising biological activities, making it a valuable candidate for further investigation.

The structural composition of 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid encompasses a fused aromatic system, which is known for its stability and reactivity. The presence of the pyrazole ring introduces a heterocyclic framework that is highly conducive to interactions with biological targets. This dual functionality has positioned the compound as a key intermediate in the synthesis of various pharmacologically active molecules. The carboxylic acid group at the 5-position further enhances its utility, allowing for modifications that can fine-tune its biological profile.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their wide-ranging applications in medicinal chemistry. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a naphthalene group into the pyrazole framework in 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid not only enhances its structural complexity but also imparts additional biological activities. This has led to its exploration as a potential lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The carboxylic acid functionality can be readily transformed into esters, amides, or other derivatives, which can be further explored for their pharmacological effects. Additionally, the naphthalene ring provides multiple sites for functionalization, allowing chemists to tailor the molecule to specific biological targets. These attributes make 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid an attractive scaffold for structure-based drug design.

The latest advancements in computational chemistry have further enhanced the understanding of how 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid interacts with biological systems. Molecular docking studies have revealed that this compound can effectively bind to various protein targets, including enzymes and receptors involved in critical cellular pathways. These findings have provided valuable insights into its potential therapeutic applications and have guided the design of more potent analogs.

In vitro studies have demonstrated that derivatives of 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid exhibit promising activities against several disease-causing agents. For instance, certain modifications have shown efficacy against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Similarly, other derivatives have demonstrated antimicrobial properties, making them candidates for developing new antibiotics to combat resistant bacterial strains.

The synthesis of 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can conduct detailed studies without compromising on quality. The development of efficient synthetic routes has also facilitated the production of larger quantities of the compound, which is essential for both preclinical and clinical investigations.

The growing interest in natural product-inspired drug discovery has also influenced the exploration of 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid. By leveraging computational techniques to identify bioactive fragments within natural products, researchers have been able to design synthetic analogs with enhanced properties. This approach has led to the discovery of novel compounds with improved efficacy and reduced toxicity profiles.

The future prospects for 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid are vast and multifaceted. As our understanding of biological systems continues to evolve, new opportunities for therapeutic intervention will emerge. This compound remains at the forefront of pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas.

In conclusion, 3-(naphthalen-1-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1029104-45-7) is a remarkable compound with significant implications in medicinal chemistry and drug development. Its versatile structure and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare.